Cas no 13421-39-1 (Phenol,4-(1,1-dimethylethyl)-, 1-(dihydrogen phosphate))

Phenol,4-(1,1-dimethylethyl)-, 1-(dihydrogen phosphate) structure
13421-39-1 structure
Product Name:Phenol,4-(1,1-dimethylethyl)-, 1-(dihydrogen phosphate)
CAS No:13421-39-1
MF:C10H15O4P
MW:230.197464227676
CID:202291
PubChem ID:83430
Update Time:2025-04-19

Phenol,4-(1,1-dimethylethyl)-, 1-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-(1,1-dimethylethyl)-, 1-(dihydrogen phosphate)
    • (4-tert-butylphenyl) dihydrogen phosphate
    • p-tert-butylphenyl dihydrogen phosphate
    • 4-tert-butylphenyl dihydrogen phosphate
    • Einecs 236-530-6
    • Phosphoric acid 4-tert-butylphenyl ester
    • 4-(1,1-Dimethylethyl)phenol dihydrogen phosphate
    • Phosphoric acid mono-(4-tert-butyl-phenyl) ester
    • DTXSID80158598
    • 13421-39-1
    • SCHEMBL284462
    • CHEMBL25780
    • BDBM50112443
    • 4-t-butylphenylphosphoric acid
    • NS00020383
    • Inchi: 1S/C10H15O4P/c1-10(2,3)8-4-6-9(7-5-8)14-15(11,12)13/h4-7H,1-3H3,(H2,11,12,13)
    • InChI Key: BFVWABPNHXPWPS-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(O)OC1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 230.07085
  • Monoisotopic Mass: 230.07079595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76

Phenol,4-(1,1-dimethylethyl)-, 1-(dihydrogen phosphate) Related Literature

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